Cas no 2172264-24-1 (3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid)

• Product Name: 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid
• CAS No: 2172264-24-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6023278
• PubChem ID: 165557980
• Update Time: 2025-06-21

3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid
• EN300-1532744
• 3-{N-ethyl-1-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpropanoic acid
• 3-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpropanoic acid
• EN300-1531812
• EN300-1545573
• 3-{N-ethyl-1-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpropanoic acid
• 2171435-22-4
• 2171323-39-8
• 2172264-24-1

• Inchi： 1S/C26H30N2O5/c1-3-28(14-16(2)25(30)31)24(29)17-12-18(13-17)27-26(32)33-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,16-18,23H,3,12-15H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： DXDSEDROUDJAOX-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC)CC(C(=O)O)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid

Introduction to 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic Acid (CAS No. 2172264-24-1)

3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid, identified by its CAS number 2172264-24-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study for its therapeutic applications. The intricate structure of this molecule, characterized by its multi-functional groups and complex stereochemistry, positions it as a promising candidate for further exploration in drug discovery.

The molecular framework of 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid includes several key functional groups that contribute to its unique chemical properties. The presence of an N-ethyl group and a fluorenylmethoxycarbonyl (Fmoc) moiety in the side chain enhances its reactivity and binding affinity, which are crucial factors in the design of bioactive molecules. Additionally, the cyclobutylformamido group introduces rigidity to the structure, which can be beneficial in stabilizing enzyme interactions and improving pharmacokinetic profiles.

In recent years, there has been a growing interest in the development of novel compounds that target specific biological pathways with high selectivity. The structure of 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid aligns well with this trend, as it incorporates elements that are known to enhance binding interactions with biological targets. For instance, the fluorenylmethoxycarbonyl group is commonly used in peptide synthesis and can serve as a protective group for amino acids during chemical modifications. This feature makes the compound particularly useful in the development of peptidomimetics and other protein-targeting agents.

The compound's potential applications extend to various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. Current research suggests that molecules with similar structural motifs may interfere with key signaling pathways involved in these conditions. For example, studies have shown that certain cyclobutyl derivatives can modulate the activity of enzymes such as kinases and phosphodiesterases, which are often dysregulated in diseases like cancer. The N-terminal modification with an N-ethyl group further enhances the compound's ability to interact with these targets by increasing its solubility and stability.

One of the most compelling aspects of 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling researchers to tailor the molecule for specific applications. This flexibility is particularly valuable in drug discovery pipelines, where iterative modifications are often required to optimize potency and selectivity. The Fmoc group, in particular, provides a convenient handle for introducing or removing protecting groups during synthesis, making it an ideal candidate for library synthesis and high-throughput screening.

The compound's potential is further underscored by its compatibility with modern computational methods used in drug design. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations can be employed to predict how this molecule interacts with biological targets at the atomic level. These insights are invaluable for guiding experimental efforts and for designing next-generation analogs with improved properties. The integration of computational chemistry with traditional synthetic approaches has revolutionized drug discovery, and compounds like 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid are at the forefront of this interdisciplinary field.

In conclusion, 3-{N-ethyl-1-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)cyclobutylformamido}-2-methylpropanoic acid (CAS No. 2172264-24) represents a significant advancement in the realm of pharmaceutical chemistry. Its complex structure, rich functionalization potential, and promising biological activity make it a compelling candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play an increasingly important role in the fight against human disease.